Cas no 2286459-86-5 ([1,4'-Bipiperidine]-4'-carboxamide, 1'-(1-oxo-2-propen-1-yl)-)

• Product Name: [1,4'-Bipiperidine]-4'-carboxamide, 1'-(1-oxo-2-propen-1-yl)-
• CAS No: 2286459-86-5
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 5268491
• Update Time: 2025-05-21

[1,4'-Bipiperidine]-4'-carboxamide, 1'-(1-oxo-2-propen-1-yl)- Chemical and Physical Properties

Names and Identifiers

• [1,4'-Bipiperidine]-4'-carboxamide, 1'-(1-oxo-2-propen-1-yl)-

• Inchi： 1S/C14H23N3O2/c1-2-12(18)16-10-6-14(7-11-16,13(15)19)17-8-4-3-5-9-17/h2H,1,3-11H2,(H2,15,19)
• InChI Key： SQOHAYCMXHQNNA-UHFFFAOYSA-N
• SMILES： N1(C2(C(N)=O)CCN(C(=O)C=C)CC2)CCCCC1

Additional information on [1,4'-Bipiperidine]-4'-carboxamide, 1'-(1-oxo-2-propen-1-yl)-

Comprehensive Overview of [1,4'-Bipiperidine]-4'-carboxamide, 1'-(1-oxo-2-propen-1-yl)- (CAS No. 2286459-86-5)

[1,4'-Bipiperidine]-4'-carboxamide, 1'-(1-oxo-2-propen-1-yl)- (CAS No. 2286459-86-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bipiperidine backbone and carboxamide functional group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological targets.

The chemical structure of [1,4'-Bipiperidine]-4'-carboxamide, 1'-(1-oxo-2-propen-1-yl)- features a bipiperidine core, which is known for its versatility in medicinal chemistry. The addition of a carboxamide group enhances its ability to interact with biological systems, while the 1-oxo-2-propen-1-yl moiety introduces reactivity that can be exploited for further chemical modifications. This combination of features makes the compound a valuable building block for the synthesis of more complex molecules.

One of the key areas of interest for [1,4'-Bipiperidine]-4'-carboxamide, 1'-(1-oxo-2-propen-1-yl)- is its potential role in the development of novel therapeutics. The bipiperidine scaffold is frequently employed in drug design due to its favorable pharmacokinetic properties, such as improved solubility and bioavailability. Additionally, the carboxamide group can participate in hydrogen bonding, which is crucial for target binding and selectivity. These attributes make the compound a promising candidate for addressing unmet medical needs.

In recent years, the demand for [1,4'-Bipiperidine]-4'-carboxamide, 1'-(1-oxo-2-propen-1-yl)- has increased, driven by the growing emphasis on precision medicine and personalized therapies. Researchers are exploring its potential in targeting specific pathways involved in diseases such as cancer, neurological disorders, and metabolic conditions. The compound's ability to serve as a versatile intermediate in synthetic chemistry further enhances its appeal in the pharmaceutical industry.

The synthesis of [1,4'-Bipiperidine]-4'-carboxamide, 1'-(1-oxo-2-propen-1-yl)- involves multi-step organic reactions, often starting from readily available bipiperidine derivatives. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize the production process, ensuring high yields and purity. These innovations align with the industry's focus on sustainable and efficient manufacturing practices.

From a commercial perspective, [1,4'-Bipiperidine]-4'-carboxamide, 1'-(1-oxo-2-propen-1-yl)- is available through specialized chemical suppliers who cater to the needs of research institutions and pharmaceutical companies. The compound is typically supplied in small quantities for laboratory use, with stringent quality control measures in place to ensure consistency and reliability. Its market value is influenced by factors such as purity, availability, and the level of demand from the research community.

Looking ahead, the future of [1,4'-Bipiperidine]-4'-carboxamide, 1'-(1-oxo-2-propen-1-yl)- appears promising, with ongoing studies aimed at unlocking its full potential. As the pharmaceutical industry continues to evolve, compounds like this will play a critical role in the discovery of next-generation therapeutics. Researchers are also investigating its applications beyond medicine, including materials science and agrochemicals, further expanding its utility.

In conclusion, [1,4'-Bipiperidine]-4'-carboxamide, 1'-(1-oxo-2-propen-1-yl)- (CAS No. 2286459-86-5) represents a fascinating area of study in modern chemistry. Its unique structural features, combined with its potential applications in drug development, make it a compound of significant interest. As scientific advancements continue, this molecule is likely to remain at the forefront of innovative research, contributing to breakthroughs that address global health challenges.